Cas no 1807407-84-6 (Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1807407-84-6
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 4955465
• Update Time: 2025-06-15

Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C17H20O6/c1-3-22-16(20)10-7-13-11-12(6-9-15(18)19)5-8-14(13)17(21)23-4-2/h5-6,8-9,11H,3-4,7,10H2,1-2H3,(H,18,19)/b9-6+
• InChI Key： RBFKUJXHFMNEOW-RMKNXTFCSA-N
• SMILES： O(CC)C(CCC1C=C(/C=C/C(=O)O)C=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 442
• XLogP3: 2.5
• Topological Polar Surface Area: 89.9

Additional information on Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1807407-84-6): An Overview of Its Structure, Properties, and Applications

Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1807407-84-6) is a complex organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoate moiety, an ethyl ester group, and a carboxyvinyl functional group. These structural features contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate is C₁₉H₂₀O₆, and its molecular weight is approximately 356.35 g/mol. The compound's chemical structure consists of a benzene ring substituted with a carboxyvinyl group at the 4-position and a 3-ethoxy-3-oxopropyl group at the 2-position. The ethyl ester group attached to the carboxylic acid function further enhances its solubility and reactivity in different solvents.

Recent studies have explored the synthesis of Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate using various methodologies. One notable approach involves the condensation of ethyl 4-vinylbenzoate with ethyl acetoacetate, followed by a subsequent esterification reaction to introduce the carboxyvinyl group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate include its appearance as a white crystalline solid with a melting point ranging from 115°C to 118°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. These properties make it versatile for use in both laboratory and industrial settings.

In terms of chemical reactivity, Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate can undergo various reactions due to its functional groups. For instance, the carboxylic acid group can participate in esterification, amide formation, and other nucleophilic acyl substitution reactions. The vinyl group can undergo polymerization or addition reactions, while the ester group can be hydrolyzed under acidic or basic conditions.

The biological activity of Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate has been investigated in several studies. Research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines and scavenge free radicals. These findings suggest that it could be a valuable lead compound for the development of new therapeutic agents.

In the context of pharmaceutical research, Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate has been evaluated for its potential as an active pharmaceutical ingredient (API). Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress in animal models of diseases such as arthritis and neurodegenerative disorders. These results warrant further investigation into its safety and efficacy in clinical trials.

The environmental impact of Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate is another important consideration. Studies have shown that it degrades readily under environmental conditions, minimizing its persistence and potential for bioaccumulation. This characteristic makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, Ethyl 4-(2-carboxyvinyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1807407-84-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure, chemical properties, and biological activity make it an interesting subject for ongoing research and development. As new methodologies for synthesis and novel applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry, biochemistry, and pharmaceutical science.